Cas no 1788532-60-4 (2-ethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide)
2-ethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)butanamide
- 2-ethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide
-
- Inchi: 1S/C13H21N4O/c1-3-11(4-2)13(18)14-7-8-16-9-10-17-12(16)5-6-15-17/h5-6,9-11,15H,3-4,7-8H2,1-2H3,(H,14,18)
- InChI Key: MXFRMMANFXBPCE-UHFFFAOYSA-N
- SMILES: C(NCCN1=C2C=CNN2C=C1)(=O)C(CC)CC
2-ethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6439-7295-1mg |
2-ethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide |
1788532-60-4 | 1mg |
$81.0 | 2023-09-09 |
2-ethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-ethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide
Comprehensive Analysis of 2-ethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide (CAS No. 1788532-60-4): Properties, Applications, and Research Insights
In the rapidly evolving field of pharmaceutical and agrochemical research, 2-ethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide (CAS No. 1788532-60-4) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazolo[1,5-a]imidazole core, is increasingly studied for its potential applications in drug discovery and material science. Researchers and industry professionals are actively exploring its structure-activity relationships (SAR), synthetic pathways, and biological interactions, making it a focal point in modern organic chemistry.
The chemical structure of 2-ethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide features a butanamide backbone linked to a pyrazoloimidazole moiety via an ethyl spacer. This configuration imparts distinct physicochemical properties, such as moderate lipophilicity and hydrogen-bonding capacity, which are critical for its bioavailability and target binding affinity. Recent studies highlight its potential as a scaffold for kinase inhibitors, a hot topic in oncology research, where small-molecule modulators are in high demand.
Synthetic routes to CAS No. 1788532-60-4 often involve multi-step reactions, including amide coupling and heterocycle formation, with yields optimized through modern catalytic techniques. Innovations in green chemistry have also been applied to its production, aligning with the global push for sustainable synthesis. Analytical methods like HPLC-MS and NMR spectroscopy are routinely employed to validate purity, a key concern for researchers sourcing this compound for high-throughput screening (HTS).
Beyond pharmaceuticals, 2-ethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide has garnered attention in agrochemical development. Its structural motifs resemble those of known plant growth regulators, sparking investigations into its utility for crop protection. This aligns with trending searches on "next-gen agrochemicals" and "eco-friendly pesticides", reflecting societal demand for sustainable agriculture solutions.
From a commercial perspective, suppliers of CAS No. 1788532-60-4 emphasize its availability in research-grade quantities, with stringent quality control protocols. The compound’s stability under ambient conditions and compatibility with common solvents enhance its practicality for lab use. FAQs from academic circles often inquire about its handling precautions and storage recommendations, underscoring the need for clear technical documentation.
In computational chemistry, molecular docking studies of this compound have revealed promising interactions with enzyme active sites, particularly those involved in inflammatory pathways. Such findings resonate with the growing interest in AI-driven drug design, a frequently searched topic in 2024. Researchers also explore its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles using in silico tools, addressing another common query in pharmacokinetic optimization.
Looking ahead, 2-ethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide exemplifies the convergence of medicinal chemistry and material innovation. Its versatility positions it as a candidate for patent filings and collaborative R&D projects, particularly in niches like neurodegenerative disease research—a trending focus area. As synthetic methodologies advance, scaled production could further propel its industrial relevance.
To summarize, the scientific and commercial trajectory of CAS No. 1788532-60-4 reflects broader trends in precision molecular design and multidisciplinary applications. Its study addresses pressing questions in drug development efficiency and functional material discovery, ensuring its continued relevance in peer-reviewed literature and industry reports alike.
1788532-60-4 (2-ethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)